Cas no 20280-93-7 (3-acetyl-7-methyl-2H-chromen-2-one)

• Product Name: 3-acetyl-7-methyl-2H-chromen-2-one
• CAS No: 20280-93-7
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD01731853
• CID: 273230
• PubChem ID: 30091
• Update Time: 2025-11-06

3-acetyl-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-acetyl-7-methyl-
• 3-Acetyl-7-methyl-2H-chromen-2-one
• 3-acetyl-7-methylchromen-2-one
• 3-Acetyl-7-methylcoumarin
• 3-Acetyl-7-methyl-cumarin
• COUMARIN,3-ACETYL-7-METHYL
• 4-17-00-06297 (Beilstein Handbook Reference)
• COUMARIN, 3-ACETYL-7-METHYL-
• FT-0679369
• MFCD01731853
• DTXSID80174137
• 2H-1-Benzopyran-2-one, 3-acetyl-7-methyl-
• LS-02896
• BRN 0160620
• SCHEMBL12611180
• 20280-93-7
• 2-DEOXY-2-FLUOROADENOSINE
• AKOS002679511
• ALBB-008115
• STK505102
• 3-acetyl-7-methyl-2H-chromen-2-one

• MDL： MFCD01731853
• Inchi： 1S/C12H10O3/c1-7-3-4-9-6-10(8(2)13)12(14)15-11(9)5-7/h3-6H,1-2H3
• InChI Key： UBRNWFAJPPGJGV-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=CC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.243
• Boiling Point: 403.2°Cat760mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.575
• PSA: 47.28000
• LogP: 2.30400

3-acetyl-7-methyl-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-acetyl-7-methyl-2H-chromen-2-one

3-Acetyl-7-Methyl-2H-Chromen-2-One (CAS No. 20280-93-7): A Comprehensive Overview

The compound 3-Acetyl-7-Methyl-2H-Chromen-2-One, identified by the CAS registry number 20280-93-7, is a fascinating molecule with significant applications in various fields, including food science, pharmaceuticals, and natural product research. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. Chromones are widely studied due to their diverse biological activities and structural versatility.

Structure and Synthesis: The molecular structure of 3-Acetyl-7-Methyl-2H-Chromen-2-One consists of a chroman ring system with an acetyl group at position 3 and a methyl group at position 7. The presence of these substituents imparts unique physical and chemical properties to the molecule. Recent studies have explored innovative synthetic routes for this compound, leveraging both traditional organic synthesis techniques and modern catalytic methods. For instance, researchers have employed microwave-assisted synthesis to enhance reaction efficiency and yield, making the production of this compound more sustainable and cost-effective.

Biological Activity: One of the most intriguing aspects of 3-Acetyl-7-Methyl-2H-Chromen-2-One is its bioactivity profile. Recent findings have highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key inflammatory pathways such as COX-1 and COX-2 enzymes. Additionally, this compound has shown promising antioxidant properties, making it a candidate for applications in functional foods and nutraceuticals.

Applications in Food Science: In the food industry, 3-Acetyl-7-Methyl-2H-Chromen-2-One is valued for its role as a natural flavor enhancer and stabilizer. It contributes to the aroma profile of various food products, particularly in the flavoring industry where it is used to impart a characteristic woody or spicy note. Recent advancements in food chemistry have enabled the precise extraction and controlled release of this compound in food formulations, ensuring optimal sensory experiences while maintaining product stability.

Pharmaceutical Potential: The pharmaceutical sector has also taken interest in 3-Acetyl-7-Methyl-2H-Chromen-2-One due to its potential therapeutic applications. Preclinical studies have indicated its efficacy in modulating cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, this compound has been investigated for its role in anti-cancer therapies, where it exhibits selective cytotoxicity against cancer cells without significantly affecting normal cells.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of synthesizing and utilizing 3-Acetyl-7-Methyl-2H-Chromen-2-One has come under scrutiny. Researchers are exploring green chemistry approaches to minimize waste generation and energy consumption during production processes. For example, solvent-free synthesis methods and biocatalytic transformations are being developed to align with eco-friendly manufacturing practices.

Future Directions: Looking ahead, the continued exploration of 3-Acetyl-7-Methyl-2H-Chromen_